Cas no 1823944-10-0 (Imidazo[2,1-b]thiazole-5-carbonitrile, 2-methyl-6-(trifluoromethyl)-)

• Product Name: Imidazo[2,1-b]thiazole-5-carbonitrile, 2-methyl-6-(trifluoromethyl)-
• CAS No: 1823944-10-0
• MF: C₈H₄F₃N₃S
• MW: 231.19766998291
• CID: 5152760
• Update Time: 2025-05-26

Imidazo[2,1-b]thiazole-5-carbonitrile, 2-methyl-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole-5-carbonitrile, 2-methyl-6-(trifluoromethyl)-

• Inchi： 1S/C8H4F3N3S/c1-4-3-14-5(2-12)6(8(9,10)11)13-7(14)15-4/h3H,1H3
• InChI Key： FCCHIHWFMCPHJF-UHFFFAOYSA-N
• SMILES： S1C(C)=CN2C(C#N)=C(C(F)(F)F)N=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazothiazoles

Additional information on Imidazo[2,1-b]thiazole-5-carbonitrile, 2-methyl-6-(trifluoromethyl)-

Comprehensive Overview of Imidazo[2,1-b]thiazole-5-carbonitrile, 2-methyl-6-(trifluoromethyl)- (CAS No. 1823944-10-0)

The compound Imidazo[2,1-b]thiazole-5-carbonitrile, 2-methyl-6-(trifluoromethyl)- (CAS No. 1823944-10-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This imidazo[2,1-b]thiazole derivative is characterized by the presence of a carbonitrile group at the 5-position and a trifluoromethyl substituent at the 6-position, which enhance its reactivity and bioavailability. Researchers are particularly interested in its role as a building block for drug discovery, given its ability to interact with biological targets.

In recent years, the demand for imidazo[2,1-b]thiazole derivatives has surged, driven by their versatility in medicinal chemistry. The 2-methyl-6-(trifluoromethyl) variant stands out due to its potential in modulating enzyme activity and receptor binding. This compound is often explored in the context of kinase inhibitors and antimicrobial agents, aligning with current trends in combating drug-resistant pathogens. Its trifluoromethyl group is a hotspot for optimization, as it improves metabolic stability and lipophilicity—a key consideration in modern drug design.

From a synthetic perspective, CAS No. 1823944-10-0 is synthesized through multi-step organic reactions, often involving cyclization and functional group transformations. The carbonitrile moiety serves as a versatile handle for further derivatization, enabling the creation of libraries for high-throughput screening. This aligns with the growing focus on fragment-based drug discovery and click chemistry, which prioritize modular and efficient synthesis routes.

The compound’s relevance extends to material science, where its heterocyclic core contributes to the development of organic semiconductors and luminescent materials. Its electron-withdrawing groups (e.g., trifluoromethyl and carbonitrile) make it a candidate for optoelectronic applications, resonating with the push for sustainable energy solutions. Researchers are also investigating its potential in catalysis, particularly in asymmetric synthesis, where its chiral environment could facilitate enantioselective transformations.

In the context of SEO and user queries, topics like "imidazo[2,1-b]thiazole synthesis," "trifluoromethyl in drug design," and "carbonitrile applications" are frequently searched, reflecting broader interest in these functional groups. The compound’s CAS number (1823944-10-0) is another critical keyword for researchers seeking precise technical data. By addressing these themes, this overview bridges the gap between academic research and industrial applications, offering actionable insights for chemists and material scientists alike.

Safety and regulatory aspects of Imidazo[2,1-b]thiazole-5-carbonitrile, 2-methyl-6-(trifluoromethyl)- are also of interest. While not classified as hazardous, proper handling protocols are recommended due to its reactive nitrile group. This aligns with the increasing emphasis on green chemistry and workplace safety in chemical industries. The compound’s stability under various conditions is another area of exploration, particularly for storage and transportation logistics.

In summary, CAS No. 1823944-10-0 represents a multifaceted tool in modern chemistry, with applications spanning drug discovery, materials science, and catalysis. Its structural motifs—imidazo[2,1-b]thiazole, trifluoromethyl, and carbonitrile—make it a valuable subject for ongoing research, echoing trends in personalized medicine and sustainable technology. As innovation accelerates, this compound is poised to play a pivotal role in addressing global challenges in health and energy.